Cas no 404935-22-4 (4-Oxazolecarboxylicacid, 2-[(1S)-1-aminoethyl]-5-methyl-)

4-Oxazolecarboxylicacid, 2-[(1S)-1-aminoethyl]-5-methyl- structure
404935-22-4 structure
Product Name:4-Oxazolecarboxylicacid, 2-[(1S)-1-aminoethyl]-5-methyl-
CAS No:404935-22-4
MF:C7H10N2O3
MW:170.165901660919
CID:326020
PubChem ID:11206016
Update Time:2025-04-19

4-Oxazolecarboxylicacid, 2-[(1S)-1-aminoethyl]-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolecarboxylicacid, 2-[(1S)-1-aminoethyl]-5-methyl-
    • 4-Oxazolecarboxylicacid,2-[(1S)-1-aminoethyl]-5-methyl-(9CI)
    • AKOS027406716
    • DTXSID50458653
    • 404935-22-4
    • CTK1D5246
    • (S)-2-(1-aminoethyl)-5-methyloxazole-4-carboxylic acid
    • Inchi: 1S/C7H10N2O3/c1-3(8)6-9-5(7(10)11)4(2)12-6/h3H,8H2,1-2H3,(H,10,11)/t3-/m0/s1
    • InChI Key: PUACPIPASJLDBL-VKHMYHEASA-N
    • SMILES: O1C(C)=C(C(=O)O)N=C1[C@H](C)N

Computed Properties

  • Exact Mass: 170.06914219g/mol
  • Monoisotopic Mass: 170.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.4
  • Topological Polar Surface Area: 89.4Ų
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